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Compound of Interest

Compound Name: CYM50179

Cat. No.: B560392

For Researchers, Scientists, and Drug Development Professionals

Introduction

CYM50179 is a potent and selective agonist for the Sphingosine-1-Phosphate Receptor 4
(S1P4-R), with an EC50 of 46 nM.[1] As a member of the G protein-coupled receptor (GPCR)
family, S1P4-R is primarily expressed in lymphoid and hematopoietic tissues. Its activation is
implicated in various cellular processes, including cell motility, differentiation, and immune
responses. These application notes provide detailed protocols for the preparation of
CYM50179 stock solutions and an overview of its signaling pathway.

Quantitative Data Summary

For ease of reference, the key quantitative data for CYM50179 are summarized in the table
below.
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Property Value Reference
Molecular Weight 441.93 g/mol [1]
CAS Number 1355026-47-9 [1]
EC50 (S1P4-R) 46 nM [1]
Solubility (DMSO) 60 mg/mL [1]
Appearance Solid [1]

Experimental Protocols

Materials
e CYM50179 powder

Dimethyl sulfoxide (DMSOQO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM CYM50179 Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of CYM50179 in DMSO.

e Calculate the required mass of CYM50179:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)

= Mass (mg) = 0.010 mol/L * 0.001 L * 441.93 g/mol * 1000 mg/g = 4.42 mg
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Weighing CYM50179:

o Carefully weigh out 4.42 mg of CYM50179 powder using an analytical balance and place it
into a sterile microcentrifuge tube.

Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CYM50179
powder.

Ensuring Complete Dissolution:

o Vortex the solution thoroughly until the CYM50179 is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary. Visually
inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

o For convenience and to avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 L) in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Dilution of Stock Solution

To prepare a working solution, the 10 mM stock solution can be further diluted in the
appropriate cell culture medium or experimental buffer. For example, to prepare 1 mL of a 10
MM working solution:

e Take 1 pL of the 10 mM stock solution and add it to 999 pL of the desired buffer or medium.
e Mix thoroughly by gentle pipetting or vortexing.

Note: The final concentration of DMSO in the working solution should be kept low (typically
<0.1%) to avoid solvent-induced cellular effects.

Signaling Pathway and Workflow Diagrams
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CYM50179-Activated S1P4 Receptor Signaling Pathway

CYM50179 acts as an agonist at the S1P4 receptor, a G protein-coupled receptor. Upon
binding, the receptor couples to Gai and Gal12/13 proteins. This initiates downstream signaling
cascades, including the activation of the Ras-ERK and Rho pathways, and the stimulation of
phospholipase C (PLC), leading to various cellular responses.

Cytosol

Plasma Membrane

Cellular Response

Goai/ Gal12/13 (e.g., cell motility, cytokine secretion)

CYM50179 S1P4 Receptor

Click to download full resolution via product page
Caption: CYM50179 activates the S1P4 receptor, initiating downstream signaling.
Experimental Workflow for CYM50179 Stock Solution

Preparation

The following diagram illustrates the key steps for preparing a CYM50179 stock solution.
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Caption: Workflow for preparing a CYM50179 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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